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Compound of Interest

Compound Name: Octafluoroadipamide

Cat. No.: B1296699

For immediate release: This document provides essential safety and logistical information for
the proper disposal of octafluoroadipamide (CAS No. 355-66-8), a fluorinated organic
compound. Researchers, scientists, and drug development professionals are advised to
adhere to these procedures to ensure safety and regulatory compliance. Due to its chemical
properties and classification, in-laboratory treatment or neutralization is not recommended.
Disposal must be handled by a licensed hazardous waste management company.

Immediate Safety and Hazard Identification

Octafluoroadipamide is classified as a corrosive, acidic, organic solid and is also an irritant.[1]
[2] It belongs to the family of per- and polyfluoroalkyl substances (PFAS), known for their
environmental persistence.[1][3][4][5][6] Adherence to strict safety protocols is mandatory when
handling this compound.

Key Hazards:
o Corrosive: Causes severe skin burns and eye damage.
« [rritant: May cause respiratory irritation.[1]

o Toxic Decomposition Products: When heated to decomposition (approximately 240-242°C), it
emits toxic fumes of fluoride and nitrogen oxides (NOX).[2][5]
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e Environmental Hazard: As a PFAS compound, it is highly persistent in the environment.
Improper disposal can lead to long-term contamination.[3][4][6]

Personal Protective Equipment (PPE): Before handling octafluoroadipamide, ensure the
following PPE is worn:

Chemical-resistant gloves (e.qg., nitrile, neoprene).

Safety goggles and a face shield.

A laboratory coat.

Closed-toe shoes.

Use a certified fume hood to avoid inhalation of dust or vapors.

Chemical and Physical Properties

A summary of octafluoroadipamide'’s properties is provided below for easy reference.

Property Value

CAS Number 355-66-8

Molecular Formula CeHaFsN202

Molecular Weight 288.10 g/mol

Appearance White solid

Melting Point 240-242 °C (decomposes)[2][5]
Boiling Point 329.4 °C at 760 mmHg[2]
Flash Point 153 °C[2]

Density ~1.62 g/cm?3 (estimate)[2]

Transportation and Disposal Classification

Octafluoroadipamide is regulated for transportation as a hazardous material.
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Classification Details

UN Number UN 3261[2][7][8][9][10]

o Corrosive solid, acidic, organic, n.o.s.
Proper Shipping Name ) )
(Octafluoroadipamide)

Hazard Class 8 (Corrosive substances)[7][8]

Packing Group Il or Il (Medium to low danger)[7][11]

Step-by-Step Disposal Protocol

The following procedure outlines the required steps for the safe and compliant disposal of
octafluoroadipamide.

Step 1: Containment and Labeling

o Ensure the octafluoroadipamide waste is in a securely sealed, compatible container. The
original container is preferred.

e The container must be clearly labeled with the chemical name ("Octafluoroadipamide”),
CAS number (355-66-8), and all applicable hazard pictograms (e.g., corrosive).

o Attach a hazardous waste tag as required by your institution and local regulations.
Step 2: Segregation and Storage
o Store the waste container in a designated hazardous waste accumulation area.

e Segregate it from incompatible materials, particularly bases, oxidizing agents, and reducing
agents.

» The storage area should be cool, dry, and well-ventilated.
Step 3: Arrange for Professional Disposal

» Do not attempt to dispose of octafluoroadipamide down the drain or in regular trash. This is
unsafe, environmentally harmful, and likely illegal.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.lookchem.com/404.htm
https://www.spectrumchemical.com/media/sds/O1026_AGHS.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11151%20English%20SDS%20US.pdf
https://www.tcichemicals.com/CA/en/sds/C3466_US_EN.pdf
https://www.hazmattool.com/info.php?a=Corrosive+solid%2C+acidic%2C+organic%2C+n.o.s.&b=UN3261&c=8
https://www.spectrumchemical.com/media/sds/O1026_AGHS.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11151%20English%20SDS%20US.pdf
https://www.spectrumchemical.com/media/sds/O1026_AGHS.pdf
https://nextsds.com/adr/en/UN3261/corrosive-solid-acidic-organic-n-o-s
https://www.benchchem.com/product/b1296699?utm_src=pdf-body
https://www.benchchem.com/product/b1296699?utm_src=pdf-body
https://www.benchchem.com/product/b1296699?utm_src=pdf-body
https://www.benchchem.com/product/b1296699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Do not attempt in-lab neutralization or chemical treatment. The hydrolysis of fluorinated
amides can be complex and may produce hazardous byproducts.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup.

e The EHS department will coordinate with a licensed hazardous waste disposal company that
has the capabilities to handle corrosive and PFAS-containing materials.

Step 4: Recommended Final Disposal Methods Based on U.S. Environmental Protection
Agency (EPA) guidance for PFAS, the following are the recommended final disposal methods
to be carried out by the licensed vendor:[1][3][4][6]

o High-Temperature Incineration: This is a preferred method for the destruction of PFAS
compounds, although it requires specialized facilities capable of reaching high temperatures
and scrubbing acidic gases.[6]

o Hazardous Waste Landfill: If incineration is not available, disposal in a permitted hazardous
waste landfill with leachate control systems is an alternative.[1][6][12]

o Deep Well Injection: For liquid waste streams containing PFAS, deep well injection may be
an option, but this is less common for solid materials.[6]

Emergency Procedures

» Spill: In case of a spill, evacuate the immediate area. Wearing appropriate PPE, cover the
spill with a chemical absorbent suitable for corrosive materials. Do not use combustible
materials like paper towels. Collect the absorbed material into a sealed container for
hazardous waste disposal.

e EXxposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.
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o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Below is a diagram illustrating the decision-making workflow for the proper disposal of
octafluoroadipamide.
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Octafluoroadipamide Disposal Workflow

Start: Octafluoroadipamide Waste Generated

l

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Securely Contain and Label Waste
(Chemical Name, CAS, Hazards)

Store in Designated Hazardous Waste Area
(Segregated from Incompatibles)

Contact Environmental Health & Safety (EHS)

EHS Arranges Pickup by
Licensed Waste Disposal Company

Final Disposal Options

Preferred

High-Temperature Incineration Hazardous Waste Landfill Deep Well Injection (if applicable)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of octafluoroadipamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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